[(3-ethylphenyl)amino]carbonitrile

• CAS RN: 137160-24-8
• Molecular Formula: C9H10N2
• Molecular Weight: 146.2

Description

[(3-ethylphenyl)amino]carbonitrile, also known as 3-EPAC, is a compound found in a variety of organic and inorganic sources. It is a nitrogen heterocycle, meaning it contains a ring of atoms with at least one nitrogen atom, and is a member of the aminocarbonitrile family. 3-EPAC has a wide range of applications in the scientific field, including synthesis, research applications, biochemical and physiological effects, and laboratory experiments.

Scientific Research Applications

[(3-ethylphenyl)amino]carbonitrile has a wide range of scientific and research applications. It is used in the synthesis of a variety of organic compounds, including aminocoumarins, pyridines, and quinolones. It has also been used in the synthesis of a number of pharmaceuticals, such as antibiotics, antifungal agents, and anti-inflammatory agents. [(3-ethylphenyl)amino]carbonitrile has also been used in the synthesis of a variety of materials, including polymers, dyes, and other organic compounds.

Mechanism of Action

[(3-ethylphenyl)amino]carbonitrile has a number of different mechanisms of action, depending on the application. In organic synthesis, [(3-ethylphenyl)amino]carbonitrile acts as a nucleophile, reacting with electrophiles to form a new bond. In pharmaceutical synthesis, [(3-ethylphenyl)amino]carbonitrile is used to form amide bonds, which are important for the synthesis of a variety of drugs. In the synthesis of materials, [(3-ethylphenyl)amino]carbonitrile is used to form covalent bonds between molecules.
Biochemical and Physiological Effects
[(3-ethylphenyl)amino]carbonitrile has a number of biochemical and physiological effects, depending on the application. In organic synthesis, [(3-ethylphenyl)amino]carbonitrile can act as a catalyst, increasing the rate of a reaction. In pharmaceutical synthesis, [(3-ethylphenyl)amino]carbonitrile can be used to form amide bonds, which are important for the formation of drugs. In the synthesis of materials, [(3-ethylphenyl)amino]carbonitrile can be used to form covalent bonds between molecules, which can increase the strength and durability of a material.

Advantages and Limitations for Lab Experiments

[(3-ethylphenyl)amino]carbonitrile has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of reactions. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, [(3-ethylphenyl)amino]carbonitrile is also toxic and should be handled with caution. Additionally, it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for [(3-ethylphenyl)amino]carbonitrile. One potential direction is the use of [(3-ethylphenyl)amino]carbonitrile in the synthesis of new materials, such as polymers, dyes, and other organic compounds. Additionally, [(3-ethylphenyl)amino]carbonitrile could be used in the synthesis of new pharmaceuticals, such as antibiotics, antifungal agents, and anti-inflammatory agents. Finally, [(3-ethylphenyl)amino]carbonitrile could be used in the development of new catalysts, which could be used to increase the rate of organic reactions.

Synthesis Methods

[(3-ethylphenyl)amino]carbonitrile can be synthesized using a variety of methods, including the reaction of ethyl phenylacetate and ethylenediamine, the reaction of ethyl phenylacetate and ammonium hydroxide, and the reaction of ethyl phenylacetate and ethylenediamine hydrochloride. The most common and simplest method is the reaction of ethyl phenylacetate and ethylenediamine. This reaction takes place in an aqueous solution at a temperature of 80-90°C. The resulting product is a white solid which is then purified by recrystallization.